Cas no 904511-35-9 (N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide)

• Product Name: N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide
• CAS No: 904511-35-9
• MF: C₂₀H₁₅NO₄
• MW: 333.337405443192
• CID: 5494242
• Update Time: 2025-10-12

N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(7-methyl-2-oxochromen-4-yl)-1-benzofuran-3-yl]acetamide
• Acetamide, N-[2-(7-methyl-2-oxo-2H-1-benzopyran-4-yl)-3-benzofuranyl]-
• N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide

• Inchi： 1S/C20H15NO4/c1-11-7-8-13-15(10-18(23)24-17(13)9-11)20-19(21-12(2)22)14-5-3-4-6-16(14)25-20/h3-10H,1-2H3,(H,21,22)
• InChI Key： WBJUGANEXONTGI-UHFFFAOYSA-N
• SMILES： C(NC1C2=CC=CC=C2OC=1C1C2=CC=C(C)C=C2OC(=O)C=1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide

Comprehensive Overview of N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide (CAS No. 904511-35-9)

The compound N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide (CAS No. 904511-35-9) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This molecule combines a coumarin derivative with a benzofuran moiety, linked via an acetamide group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential role in modulating enzymatic activity and its possible applications in treating inflammatory and oxidative stress-related conditions.

In recent years, the scientific community has shown increasing interest in coumarin-based compounds and benzofuran derivatives, as evidenced by the rising number of publications and patents in this field. The N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide stands out due to its hybrid structure, which may offer synergistic effects compared to its individual components. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where researchers explore how slight modifications to its structure can enhance its bioactivity and selectivity.

One of the most frequently searched topics related to this compound is its potential anti-inflammatory and antioxidant properties. Given the growing public health concerns surrounding chronic inflammation and oxidative stress, many researchers are investigating whether N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide could serve as a lead compound for developing novel therapeutics. Preliminary studies suggest that its coumarin core may contribute to its ability to scavenge free radicals, while the benzofuran moiety could enhance its binding affinity to specific biological targets.

Another area of interest is the compound's potential role in neuroprotection. With neurodegenerative diseases like Alzheimer's and Parkinson's becoming a global health burden, scientists are exploring whether N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide could mitigate neuronal damage by modulating key pathways involved in cell survival and apoptosis. This aligns with the broader trend of investigating multi-target-directed ligands (MTDLs) in drug discovery, where a single molecule can interact with multiple targets to produce a more comprehensive therapeutic effect.

The synthesis and characterization of N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide have also been topics of discussion in academic and industrial circles. Researchers often search for optimized synthetic routes to produce this compound with high yield and purity, as well as advanced analytical techniques to confirm its structure. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to validate its molecular identity and purity.

From a commercial perspective, the demand for N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide is driven by its potential applications in drug development and academic research. Suppliers and manufacturers often highlight its availability as a high-purity reference standard or as a building block for more complex molecules. This compound is also frequently mentioned in patent applications, particularly those related to small-molecule therapeutics and pharmacological agents.

In conclusion, N-2-(7-methyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-ylacetamide (CAS No. 904511-35-9) represents a promising area of research with potential applications in inflammation, oxidative stress, and neuroprotection. Its unique hybrid structure, combining coumarin and benzofuran motifs, makes it a valuable subject for further investigation. As the scientific community continues to explore its properties and mechanisms of action, this compound may pave the way for innovative therapeutic strategies in the future.